Cas no 63674-65-7 (1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 63674-65-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD01002227
• CID: 960673
• PubChem ID: 3107631
• Update Time: 2025-10-31

1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHYLPHENYL)-2-OXOPYRROLIDINE-4-CARBOXYLIC ACID
• 1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• AKOS000146284
• ChemDiv3_014415
• SCHEMBL20116457
• DTXSID20389304
• Oprea1_551252
• AG-219/36431064
• BS-4402
• Z56822182
• F0912-0825
• 63674-65-7
• AKOS016040984
• Oprea1_460391
• HMS1513P05
• SR-01000531029-1
• EU-0099997
• DB-017173
• STK044902
• 1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylicacid
• IDI1_030213
• 3-Pyrrolidinecarboxylic acid, 1-(3,4-dimethylphenyl)-5-oxo-
• 1-(3,4-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• SR-01000531029
• MFCD01002227
• BBL008358
• CCG-202945
• EN300-44229
• 1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• ALBB-009469

• MDL： MFCD01002227
• Inchi： 1S/C13H15NO3/c1-8-3-4-11(5-9(8)2)14-7-10(13(16)17)6-12(14)15/h3-5,10H,6-7H2,1-2H3,(H,16,17)
• InChI Key： FVLRNFDPKXYNTR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 535.2±50.0 °C at 760 mmHg
• Flash Point: 277.5±30.1 °C
• PSA: 57.61000
• LogP: 1.80590
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid

1-(3,4-Dimethylphenyl)-5-Oxopyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

1-(3,4-Dimethylphenyl)-5-Oxopyrrolidine-3-Carboxylic Acid is a compound with the CAS number 63674-65-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyrrolidine ring system, which is a five-membered nitrogen-containing ring, substituted with a 3,4-dimethylphenyl group and a carboxylic acid moiety. The presence of the 5-oxo group further enhances its chemical reactivity and functional versatility.

The pyrrolidine ring is a fundamental structural element in many bioactive compounds, contributing to their stability and interaction with biological targets. In this compound, the pyrrolidine ring is modified by the addition of a carboxylic acid group at the 3-position and an oxo group at the 5-position. These functional groups not only influence the compound's physical properties but also play a crucial role in its biological activity. Recent studies have highlighted the importance of such modifications in enhancing the bioavailability and pharmacokinetic profiles of drugs.

The 3,4-dimethylphenyl group attached to the pyrrolidine ring introduces additional complexity to the molecule. This substituent contributes to the compound's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins. Moreover, the dimethyl substitution pattern can influence the molecule's stereochemistry and conformational flexibility, both of which are critical factors in drug design.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing 1-(3,4-Dimethylphenyl)-5-Oxopyrrolidine-3-Carboxylic Acid. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring. This method has been shown to significantly improve yield and purity compared to traditional synthesis routes.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been evaluated as a potential candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. The carboxylic acid group plays a pivotal role in modulating the compound's acidity and ionization state, which are critical for its interaction with cellular targets.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with key biological targets. These studies have revealed that the pyrrolidine ring serves as a scaffold for binding to protein pockets, while the dimethylphenyl group contributes to hydrophobic interactions. Such findings underscore the importance of rational drug design in optimizing therapeutic agents.

Despite its potential, there are challenges associated with translating this compound into clinical use. Issues such as off-target effects and metabolic stability need to be addressed through further research. However, ongoing studies continue to explore novel strategies for enhancing its pharmacological properties.

In conclusion, 1-(3,4-Dimethylphenyl)-5-Oxopyrrolidine-3-Carboxylic Acid represents a compelling example of how structural modifications can influence a compound's chemical and biological properties. With continued research efforts, this molecule holds promise as a valuable tool in drug discovery and development.